Cas no 102936-05-0 ((S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID)

• Product name: (S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID
• CAS No: 102936-05-0
• MF: C₁₀H₁₀NO₄-
• MW: 208.1907
• MDL: MFCD00063138
• CID: 91247
• PubChem ID: 736218

(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID
• CARBAMALACTIC ACID
• BROWN'S REAGENT
• (S)-(-)-CARBAMALACTIC ACID
• (S)-PACOPA
• (S)-(-)-2-[(PHENYLAMINO)CARBONYLOXY]PROPIONIC ACID
• (S)-(-)-Brown'sReagent
• (S)-(?)-2-(Phenylcarbamoyloxy)propionic acid
• (2S)-2-(phenylcarbamoyloxy)propanoic acid
• (S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID 99%
• (S)-(-)-2-(Phenylcarbamoyloxy)propionic acid,98%
• (S)-(-)-2-[(Phenylamino)carbonyloxy]propionicacid,99%
• (s)-2-(phenylcarbamoyloxy)propionic acid
• 102936-05-0
• (S)-2-[(Phenylamino)carbonyloxy]propionic acid
• J-000841
• CS-0132395
• CHEMBL1087752
• AKOS015913392
• (S)-2-((Phenylcarbamoyl)oxy)propanoicacid
• Propanoicacid,2-[[(phenylamino)carbonyl]oxy]-,(2S)-
• MFCD00063138
• AS-75945
• SCHEMBL1032817
• (S)-(-)-2-(Phenylaminocarbonyloxy)propionic acid, (S)-(-)-Carbamalactic acid, (S)-PACOPA
• DTXSID70352967
• BP-12913
• (S)-2-((Phenylcarbamoyl)oxy)propanoic acid
• (2S)-2-[(PHENYLCARBAMOYL)OXY]PROPANOIC ACID

• MDL： MFCD00063138
• Inchi： InChI=1S/C10H11NO4/c1-7(9(12)13)15-10(14)11-8-5-3-2-4-6-8/h2-7H,1H3,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： HYIHYWQSOXTJFS-ZETCQYMHSA-N
• SMILES： C[C@H](OC(NC1=CC=CC=C1)=O)C(O)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 208.060983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Tautomer Count: 2
• Surface Charge: -1
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141 ºC
• Boiling Point: 348.55°C (rough estimate)
• Flash Point: 150.2±23.2 °C
• Refractive Index: 1.5400 (estimate)
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 75.63000
• LogP: 1.78120
• Solubility: Not determined

(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Storage Condition：Ambient temperatures.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters